Cas no 38205-55-9 (1-(4-Methyl-1,3-thiazol-5-yl)ethanone)

1-(4-Methyl-1,3-thiazol-5-yl)ethanone structure
38205-55-9 structure
Product Name:1-(4-Methyl-1,3-thiazol-5-yl)ethanone
CAS No:38205-55-9
MF:C6H7NOS
MW:141.190880060196
MDL:MFCD09029046
CID:316083
PubChem ID:329776347
Update Time:2025-09-24

1-(4-Methyl-1,3-thiazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methylthiazol-5-yl)ethanone
    • 1-(4-Methyl-1,3-thiazol-5-yl)ethanone
    • 1-(4-methyl-5-thiazolyl)Ethanone
    • Ethanone,1-(4-methyl-5-thiazolyl)-
    • 1-(4-methyl-1,3-thiazol-5-yl)ethanone(SALTDATA: 0.15H2O)
    • 4-Methyl-5-acetyl thiazole
    • 4-Methyl-5-acetyl-thiazol
    • 5-Acetyl-4-methyl-thiazol
    • 5-Acetyl-4-methylthiazole
    • AKOS009265270
    • 1-(4-Methyl-1,3-thiazol-5-yl)ethanone #
    • CS-0103333
    • SCHEMBL5725392
    • 1-(4-Methyl-1,3-thiazol-5-yl)ethanone, AldrichCPR
    • AS-42193
    • SY173784
    • EN300-37349
    • MFCD09029046
    • Ethanone, 1-(4-methyl-5-thiazolyl)-
    • 1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one
    • Thiazole, 5-acetyl-4-methyl
    • CHEBI:166503
    • A824050
    • 5-Acetyl-4-methylthiazole (NLA 511)
    • 38205-55-9
    • 1-(4-Methylthiazol-5-yl)ethan-1-one
    • FT-0658835
    • Z381360946
    • DTXSID00191588
    • DTXCID40114079
    • ALBB-022346
    • DB-069648
    • MDL： MFCD09029046
    • Inchi： 1S/C6H7NOS/c1-4-6(5(2)8)9-3-7-4/h3H,1-2H3
    • InChI Key： MBLHLRLBSIWLMG-UHFFFAOYSA-N
    • SMILES： S1C=NC(C)=C1C(C)=O

Computed Properties

  • Exact Mass: 141.02500
  • Monoisotopic Mass: 141.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.177
  • Boiling Point: 228.6°Cat760mmHg
  • Flash Point: 92°C
  • Refractive Index: 1.539
  • PSA: 58.20000
  • LogP: 1.65410

1-(4-Methyl-1,3-thiazol-5-yl)ethanone Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

1-(4-Methyl-1,3-thiazol-5-yl)ethanone Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

1-(4-Methyl-1,3-thiazol-5-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM189319-5g
1-(4-Methyl-1,3-thiazol-5-yl)ethanone
 38205-55-9 95%
5g
 $626 2021-08-05
Fluorochem
224536-250mg
1-(4-Methylthiazol-5-yl)ethanone
 38205-55-9 95%
250mg
 ￡105.00 2022-02-28
Fluorochem
224536-1g
1-(4-Methylthiazol-5-yl)ethanone
 38205-55-9 95%
1g
 ￡176.00 2022-02-28
Fluorochem
224536-5g
1-(4-Methylthiazol-5-yl)ethanone
 38205-55-9 95%
5g
 ￡576.00 2022-02-28
abcr
AB216449-250 mg
1-(4-Methyl-1,3-thiazol-5-yl)ethanone, 95%; .
 38205-55-9 95%
250 mg
 €126.60 2023-07-20
abcr
AB216449-1 g
1-(4-Methyl-1,3-thiazol-5-yl)ethanone, 95%; .
 38205-55-9 95%
1 g
 €217.50 2023-07-20
abcr
AB216449-5 g
1-(4-Methyl-1,3-thiazol-5-yl)ethanone, 95%; .
 38205-55-9 95%
5 g
 €595.90 2023-07-20
Chemenu
CM189319-1g
1-(4-Methyl-1,3-thiazol-5-yl)ethanone
 38205-55-9 95%
1g
 $110 2023-02-17
Chemenu
CM189319-5g
1-(4-Methyl-1,3-thiazol-5-yl)ethanone
 38205-55-9 95%
5g
 $383 2023-02-17
TRC
M222838-100mg
1-(4-Methyl-1,3-thiazol-5-yl)ethanone
 38205-55-9
100mg
 $ 70.00 2022-06-04

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